Cas no 156750-06-0 (1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel-)

• Product name: 1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel-
• CAS No: 156750-06-0
• MF: C₅H₈N₂O₂
• MW: 128.12922
• CID: 107582
• PubChem ID: 45092631

1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel-
• 1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-,cis-(9CI)
• 156750-06-0
• AKOS006377590
• (3AR,6aS)-tetrahydro-1H-furo[3,4-d]imidazol-2(3H)-one

• Inchi： InChI=1S/C5H8N2O2/c8-5-6-3-1-9-2-4(3)7-5/h3-4H,1-2H2,(H2,6,7,8)/t3-,4+
• InChI Key： XHASBJKEPRAVAH-ZXZARUISSA-N
• SMILES： O=C1N[C@H]2COC[C@H]2N1

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.4Ų